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Compound of Interest

Compound Name: 3-Fluoroisatoic anhydride

Cat. No.: B065496 Get Quote

Essential Safety and Handling Guide for 3-
Fluoroisatoic Anhydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Fluoroisatoic anhydride (CAS No. 174463-53-7). Adherence to

these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Fluoroisatoic anhydride is a hazardous substance requiring stringent safety measures. The

primary hazards are outlined in the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.
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Hazard Statement Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Occupational Exposure Limits (OELs)

No specific occupational exposure limits (OELs) have been established for 3-Fluoroisatoic
anhydride. Therefore, it is imperative to handle this compound with a high degree of caution,

employing engineering controls and personal protective equipment to minimize any potential

exposure.

Required Personal Protective Equipment (PPE)

To ensure safety, the following PPE is mandatory when handling 3-Fluoroisatoic anhydride:

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

subsequent irritation.

Body Protection
A flame-retardant lab coat, fully

buttoned, with long sleeves.

Protects skin from accidental

contact and splashes.

Respiratory Protection

A NIOSH-approved respirator

is necessary if working outside

of a certified chemical fume

hood or if dust is generated.

Prevents inhalation of the

powder, which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure
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Follow these steps to ensure the safe handling of 3-Fluoroisatoic anhydride in a laboratory

setting.

Workflow for Handling 3-Fluoroisatoic Anhydride
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Preparation

Handling

Cleanup & Storage

1. Don PPE

2. Verify Fume Hood Function

3. Assemble Equipment

4. Weigh Compound

5. Dissolve/React

6. Decontaminate Glassware

7. Segregate Waste

8. Store Securely

9. Doff PPE
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Waste Collection

Labeling & Storage

Final Disposal

1. Collect Solid Waste

3. Label Waste Container

2. Collect Liquid Waste

4. Store in Designated Area

5. Schedule Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Fluoroisatoic anhydride | 174463-53-7 [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Fluoroisatoic anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065496#personal-protective-equipment-for-handling-
3-fluoroisatoic-anhydride]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b065496?utm_src=pdf-body-img
https://www.benchchem.com/product/b065496?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c7951b
https://www.benchchem.com/product/b065496#personal-protective-equipment-for-handling-3-fluoroisatoic-anhydride
https://www.benchchem.com/product/b065496#personal-protective-equipment-for-handling-3-fluoroisatoic-anhydride
https://www.benchchem.com/product/b065496#personal-protective-equipment-for-handling-3-fluoroisatoic-anhydride
https://www.benchchem.com/product/b065496#personal-protective-equipment-for-handling-3-fluoroisatoic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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